Cas no 933880-99-0 (1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-)

1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- structure
933880-99-0 structure
Product Name:1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
CAS No:933880-99-0
MF:C9H9F2N3
MW:197.184668302536
CID:1981037
PubChem ID:55264251
Update Time:2025-04-21

1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL-
    • AKOS006306024
    • 933880-99-0
    • 1H-Indazol-3-amine,6-(difluoromethyl)-4-methyl-
    • Inchi: 1S/C9H9F2N3/c1-4-2-5(8(10)11)3-6-7(4)9(12)14-13-6/h2-3,8H,1H3,(H3,12,13,14)
    • InChI Key: IYOCFSNPARQLKS-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)C2C(N)=NNC=2C=1)F

Computed Properties

  • Exact Mass: 197.076
  • Monoisotopic Mass: 197.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 2.2

1H-INDAZOL-3-AMINE, 6-(DIFLUOROMETHYL)-4-METHYL- Related Literature

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